Cas no 27906-85-0 ((hex-5-en-1-yl)(propyl)amine)

• Product Name: (hex-5-en-1-yl)(propyl)amine
• CAS No: 27906-85-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 1432996
• PubChem ID: 12397191
• Update Time: 2025-06-08

(hex-5-en-1-yl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-1-amine, N-propyl-
• (hex-5-en-1-yl)(propyl)amine
• 1-propylamino-5-hexene
• n-Propylhex-5-en-1-amine
• EN300-1085914
• 27906-85-0
• AKOS006350939
• CS-0298001
• SCHEMBL1454468

• Inchi： 1S/C9H19N/c1-3-5-6-7-9-10-8-4-2/h3,10H,1,4-9H2,2H3
• InChI Key： QUPXLKROQLHXHH-UHFFFAOYSA-N
• SMILES： N(CCC)CCCCC=C

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on (hex-5-en-1-yl)(propyl)amine

Comprehensive Overview of (hex-5-en-1-yl)(propyl)amine (CAS No. 27906-85-0): Properties, Applications, and Industry Insights

(hex-5-en-1-yl)(propyl)amine (CAS No. 27906-85-0) is a specialized amine derivative with a unique molecular structure, combining a hex-5-en-1-yl group and a propyl moiety. This compound has garnered attention in organic synthesis and material science due to its versatile reactivity and potential applications. Its alkene-functionalized amine backbone makes it a valuable intermediate for designing polymers, surfactants, and pharmaceutical precursors. Researchers and manufacturers increasingly seek high-purity amine compounds like this for advanced R&D projects.

The growing demand for sustainable chemical building blocks aligns with the properties of 27906-85-0. As industries shift toward green chemistry, this compound’s potential in bio-based material synthesis is being explored. Its dual functional groups enable selective modifications, making it relevant for click chemistry applications—a trending topic in drug discovery forums. Users frequently search for "amine-based crosslinkers" or "hexenylamine derivatives," reflecting its niche yet expanding role.

From a technical perspective, (hex-5-en-1-yl)(propyl)amine exhibits moderate polarity and solubility in common organic solvents, facilitating its use in catalytic reactions. Recent patents highlight its utility in creating self-healing polymers, addressing the surge in queries about "smart materials chemistry." Analytical techniques like GC-MS and NMR are typically employed to verify its purity, a critical factor for labs requiring low-impurity reagents.

Innovations in agrochemical formulations have also spotlighted CAS 27906-85-0. Its structural flexibility allows derivatization into crop protection agents, resonating with searches for "novel pesticide intermediates." However, stringent regulatory frameworks necessitate thorough toxicity profiling, an area where data gaps persist. This underscores the need for collaborative studies between academia and industry to expand its application portfolio safely.

Market trends indicate rising interest in custom amine synthesis, with 27906-85-0 serving as a template for tailor-made molecules. Suppliers emphasizing batch-to-batch consistency gain traction, as evidenced by SEO analytics around "reliable amine suppliers." Storage recommendations typically include inert atmosphere packaging to preserve its alkene integrity—a detail often queried by procurement specialists.

In conclusion, (hex-5-en-1-yl)(propyl)amine (CAS 27906-85-0) represents a dynamic intersection of specialty chemicals and industrial innovation. Its adaptability across material science, pharmaceutical research, and sustainable chemistry positions it as a compound of enduring relevance. Future studies may unlock further potentials, particularly in nanotechnology and bioconjugation—fields dominating contemporary scientific discourse.